Cas no 1177359-87-3 (2-Ethyl-2,5-dihydro-1H-pyrrole)

• Product Name: 2-Ethyl-2,5-dihydro-1H-pyrrole
• CAS No: 1177359-87-3
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD11053978
• CID: 1087571
• PubChem ID: 45791180
• Update Time: 2025-11-02

2-Ethyl-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-2,5-dihydro-1H-pyrrole
• AKOS006310004
• 1177359-87-3
• EN300-211059

• MDL： MFCD11053978
• Inchi： 1S/C6H11N/c1-2-6-4-3-5-7-6/h3-4,6-7H,2,5H2,1H3
• InChI Key： ORNUPIIUYHGIQI-UHFFFAOYSA-N
• SMILES： N1CC=CC1CC

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on 2-Ethyl-2,5-dihydro-1H-pyrrole

2-Ethyl-2,5-dihydro-1H-pyrrole: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biological Applications

2-Ethyl-2,5-dihydro-1H-pyrrole is a promising compound that has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential pharmacological activities. With the CAS number 1177359-87-3, this compound belongs to the class of pyrrole derivatives, which are known for their diverse applications in pharmaceuticals, materials science, and chemical synthesis. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a therapeutic agent for various diseases. This article provides an in-depth analysis of the chemical properties, synthetic methodologies, and biological relevance of 2-Ethyl-2,5-dihydro-1H-pyrrole, supported by the latest research findings from 2023 and 2024.

The molecular structure of 2-Ethyl-2,5-dihydro-1H-pyrrole is characterized by a five-membered pyrrole ring with two hydrogen atoms at the 2 and 5 positions, and an ethyl group attached to the 2-position. This configuration imparts unique electronic and steric properties to the molecule, enabling it to interact with various biological targets. The pyrrole ring is a heterocyclic compound commonly found in natural products and synthetic drugs, making it a valuable scaffold for drug discovery. The presence of the ethyl substituent further enhances its solubility and reactivity, which are critical factors in determining its biological activity.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 2-Ethyl-2,5-dihydro-1H-pyrrole. One of the most notable approaches involves the use of transition metal-catalyzed reactions to achieve high yields and selectivity. For instance, a study published in Organic Letters in 2023 described a novel catalytic system that enables the synthesis of this compound under mild conditions. This method not only reduces the number of reaction steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. Such improvements in synthetic efficiency are crucial for the large-scale production of 2-Ethyl-2,5-dihydro-1H-pyrrole for pharmaceutical applications.

The biological activities of 2-Ethyl-2,5-dihydro-1H-pyrrole have been extensively investigated in recent years. Research published in Journal of Medicinal Chemistry in 2024 revealed that this compound exhibits potent anti-inflammatory properties by modulating the activity of key enzymes involved in the inflammatory response. Specifically, it was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases. These findings suggest that 2-Ethyl-2,5-dihydro-1H-pyrrole could serve as a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, studies have explored the role of 2-Ethyl-2,5-dihydro-1H-pyrrole in neurodegenerative diseases. A 2023 study published in Neurochemistry International demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and mitochondrial dysfunction. The researchers observed that 2-Ethyl-2,5-dihydro-1H-pyrrole significantly improved cognitive function in animal models of Alzheimer's disease, highlighting its potential as a candidate for the treatment of neurodegenerative disorders.

Another area of interest is the application of 2-Ethyl-2,5-dihydro-1H-pyrrole in cancer therapy. A recent study in Cancer Research (2024) reported that this compound induces apoptosis in cancer cells by targeting specific signaling pathways. The researchers found that 2-Ethyl-2,5-dihydro-1H-pyrrole selectively inhibits the activity of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-Ethyl-2,5-dihydro-1H-pyrrole could be a valuable adjunct in combination therapies for cancer treatment.

The pharmacokinetic properties of 2-Ethyl-2,5-dihydro-1H-pyrrole are also an important aspect of its therapeutic potential. A 2023 study published in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in vivo. The results indicated that 2-Ethyl-2,5-dihydro-1H-pyrrole has favorable pharmacokinetic parameters, including high oral bioavailability and a long half-life, which are essential for its clinical application. These properties make it a suitable candidate for the development of long-acting formulations that require less frequent dosing.

Despite its promising therapeutic potential, the challenges of optimizing the biological activity and minimizing side effects remain significant hurdles in the development of 2-Ethyl-2,5-dihydro-1H-pyrrole as a drug. A 2024 review article in Pharmaceutical Research discussed the importance of structure-activity relationship (SAR) studies to identify the key functional groups responsible for its biological effects. The authors emphasized that the design of analogs with enhanced potency and reduced toxicity is critical for the successful translation of this compound into clinical practice.

In conclusion, 2-Ethyl-2,5-dihydro-1H-pyrrole represents a promising candidate for the development of novel therapeutics due to its unique molecular structure and diverse biological activities. The recent advances in synthetic methods and the growing body of research on its pharmacological properties underscore its potential in the treatment of various diseases. Continued exploration of its mechanisms of action and optimization of its therapeutic profile will be essential for its successful application in the biomedical field. As research in this area progresses, 2-Ethyl-2,5-dihydro-1H-pyrrole may emerge as a valuable tool in the fight against inflammation, neurodegenerative disorders, and cancer.

Further studies are needed to fully understand the molecular mechanisms underlying the biological activities of 2-Ethyl-2,5-dihydro-1H-pyrrole and to explore its potential in combination therapies. The development of more efficient synthetic routes and the identification of its targets will be crucial for the advancement of this compound as a therapeutic agent. As the field of biomedical research continues to evolve, the role of 2-Ethyl-2,5-dihydro-1H-pyrrole in drug discovery and development is likely to expand, offering new opportunities for the treatment of complex diseases.

By addressing the challenges and leveraging the latest scientific advancements, researchers can unlock the full potential of 2-Ethyl-2,5-dihydro-1H-pyrrole and pave the way for its application in clinical settings. The continued exploration of this compound will undoubtedly contribute to the progress of biomedical science and the development of innovative therapies for a wide range of health conditions.